Cas no 1824600-23-8 (methyl 3-azabicyclo[3.3.1]nonane-9-carboxylate hydrochloride)

• Product Name: methyl 3-azabicyclo[3.3.1]nonane-9-carboxylate hydrochloride
• CAS No: 1824600-23-8
• MF: C₁₀H₁₈ClNO₂
• MW: 219.71
• CID: 5290513
• Update Time: 2026-03-10

methyl 3-azabicyclo[3.3.1]nonane-9-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-azabicyclo[3.3.1]nonane-9-carboxylate hydrochloride

• Inchi： 1S/C10H17NO2.ClH/c1-13-10(12)9-7-3-2-4-8(9)6-11-5-7;/h7-9,11H,2-6H2,1H3;1H
• InChI Key： VFVUQISWDSNFST-UHFFFAOYSA-N
• SMILES： C12C(C(OC)=O)C(CCC1)CNC2.[H]Cl

Additional information on methyl 3-azabicyclo[3.3.1]nonane-9-carboxylate hydrochloride

Recent Advances in the Study of Methyl 3-azabicyclo[3.3.1]nonane-9-carboxylate Hydrochloride (CAS: 1824600-23-8)

Methyl 3-azabicyclo[3.3.1]nonane-9-carboxylate hydrochloride (CAS: 1824600-23-8) is a bicyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its azabicyclic core and ester functionality, has been the subject of recent investigations aimed at exploring its pharmacological properties and synthetic utility. The following sections provide a comprehensive overview of the latest research developments related to this molecule.

Recent studies have highlighted the role of methyl 3-azabicyclo[3.3.1]nonane-9-carboxylate hydrochloride as a versatile intermediate in the synthesis of biologically active compounds. Its rigid bicyclic framework makes it an attractive scaffold for drug design, particularly in the development of central nervous system (CNS) targeting agents. Researchers have successfully utilized this compound to synthesize analogs with potential applications in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The hydrochloride salt form enhances its solubility, facilitating its use in various biological assays.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor for the development of novel sigma-1 receptor ligands. The study revealed that derivatives of methyl 3-azabicyclo[3.3.1]nonane-9-carboxylate exhibited high binding affinity to sigma-1 receptors, which are implicated in neuroprotection and cognitive function. These findings open new avenues for the treatment of neurodegenerative diseases and psychiatric disorders.

Another significant advancement involves the use of this compound in asymmetric synthesis. Researchers have developed innovative catalytic methods to enantioselectively functionalize the azabicyclic core, enabling the production of chiral derivatives with enhanced biological activity. This progress is particularly relevant for the pharmaceutical industry, where enantiopure compounds are often required for drug development.

From a pharmacological perspective, recent in vitro and in vivo studies have shed light on the compound's metabolic stability and pharmacokinetic properties. Investigations using liver microsomes and plasma stability assays have shown that methyl 3-azabicyclo[3.3.1]nonane-9-carboxylate hydrochloride exhibits favorable metabolic profiles, suggesting its potential as a lead compound for further optimization. Additionally, preliminary toxicity studies indicate a reasonable safety profile at therapeutic doses.

The synthetic accessibility of this compound has also been improved through recent methodological developments. A team of organic chemists reported an efficient, scalable synthesis route that reduces the number of steps and improves overall yield. This advancement is crucial for facilitating larger-scale production and enabling more extensive biological evaluation of the compound and its derivatives.

Looking forward, researchers anticipate that methyl 3-azabicyclo[3.3.1]nonane-9-carboxylate hydrochloride will continue to play a pivotal role in medicinal chemistry research. Its unique structural features and demonstrated biological activities position it as a promising scaffold for the development of new therapeutic agents. Ongoing studies are exploring its potential in other therapeutic areas, including pain management and anti-inflammatory applications, further expanding its utility in drug discovery.